Cas no 586960-48-7 (klugine)
klugine structure
Product Name:klugine
CAS No:586960-48-7
MF:C27H36N2O5
MW:468.585147857666
CID:6765452
Update Time:2024-03-03
klugine Chemical and Physical Properties
Names and Identifiers
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- Klugine
- (-)-Klugine
- klugine
-
- Inchi： 1S/C27H36N2O5/c1-4-16-15-29-8-6-17-10-23(30)25(33-2)12-20(17)22(29)9-19(16)14-27(32)21-13-26(34-3)24(31)11-18(21)5-7-28-27/h10-13,16,19,22,28,30-32H,4-9,14-15H2,1-3H3
- InChI Key： IIFHKWNCTVOSKL-UHFFFAOYSA-N
- SMILES： OC1C=C2CCNC(C2=CC=1OC)(CC1CC2C3C=C(OC)C(O)=CC=3CCN2CC1CC)O
Computed Properties
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 34
- XLogP3: 1.53
klugine Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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